N-[4-chloro-3-(dimethylsulfamoyl)phenyl]-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: N-[4-chloro-3-(dimethylsulfamoyl)phenyl]-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C19H15ClN4O4S2/c1-23(2)30(27,28)15-9-11(6-7-13(15)20)21-17(25)14-10-12-18(29-14)22-16-5-3-4-8-24(16)19(12)26/h3-10H,1-2H3,(H,21,25)
• InChI Key: VDQIYELRFHMKMX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=CC(=C1)NC(=O)C2=CC3=C(S2)N=C4C=CC=CN4C3=O)Cl
• Molecular Formula: C19H15ClN4O4S2
• Molecular Weight: 462.9 g/mol

Description

This compound is a synthetic pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidine derivatives can be achieved via a cascade reaction of oxidative dehydrogenation/annulation/oxidative aromatization using direct β-C (sp3)–H functionalization of saturated ketones succeeded by annulation with amidines.

Molecular Structure Analysis

The molecular formula of this compound is C19H15ClN4O4S2 and it has a molecular weight of 462.92.

Physical And Chemical Properties Analysis

The physical form of this compound is a powder. The InChI Code is 1S/C10H12Cl2N2O3S/c1-14 (2)18 (16,17)9-5-7 (3-4-8 (9)12)13-10 (15)6-11/h3-5H,6H2,1-2H3, (H,13,15) and the InChI key is YEHYODCKTNLFQU-UHFFFAOYSA-N.

Scientific Research Applications

Chemical Synthesis and Modification

The compound N-[4-chloro-3-(dimethylsulfamoyl)phenyl]-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide is part of a broader class of heterocyclic compounds that have been synthesized and studied for their chemical properties and potential applications. For example, the synthesis and antimicrobial activity of various thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, including similar structures, have been explored. These compounds were synthesized starting from specific precursors, undergoing cyclization and other reactions to afford derivatives with potential antimicrobial activities (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Polymer Synthesis

Compounds with similar structural features have been used in the synthesis of aromatic polyamides and polyimides, demonstrating the utility of such heterocyclic compounds in the development of high-performance materials. These polymers, synthesized from monomers like N-Phenyl-3,3-Bis[4-(p-aminophenoxy)phenyl] phthalimidine, exhibit significant solubility in polar solvents and high thermal stability, making them suitable for various applications including the production of films and coatings (Yang & Lin, 1994).

Heterocyclic Compound Synthesis

In another example, novel thienopyrazole derivatives were synthesized, showcasing the diverse reactivity and potential bioactivity of thieno-pyrimidine compounds. These derivatives were obtained through innovative synthetic methods, leading to compounds with potential applications in medicinal chemistry and drug development (Ahmed, El-Dean, Zaki, & Radwan, 2018).

Antifungal Activities

Thieno[2,3-d]pyrimidine derivatives, closely related to the compound , have been synthesized and evaluated for their antifungal activities. These compounds, including 4-chlorothieno[2,3-d]pyrimidines and 4-oxo-thieno[2,3-d]pyrimidines, were tested against various fungal pathogens, demonstrating the potential of such compounds in the development of new antifungal agents (Konno, Tsunoda, Watanabe, Yamanaka, Fujita, Ohtsuka, & Asano, 1989).

Safety and Hazards

The safety information for this compound includes the following hazard statements: H302, H315, H318, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.